Cas no 2679947-55-6 (rac-(1R,4R,5R)-5-aminobicyclo2.2.1heptan-2-one)

• Product Name: rac-(1R,4R,5R)-5-aminobicyclo2.2.1heptan-2-one
• CAS No: 2679947-55-6
• Molecular Formula: C₇H₁₁NO
• Molecular Weight: 125.168341875076
• CID: 5645798
• PubChem ID: 69726890

rac-(1R,4R,5R)-5-aminobicyclo2.2.1heptan-2-one Properties

Names and Identifiers

• 2679947-55-6
• EN300-28270464
• rac-(1R,4R,5R)-5-aminobicyclo[2.2.1]heptan-2-one
• rac-(1R,4R,5R)-5-aminobicyclo2.2.1heptan-2-one

• InChIKey： PPXKRIYLWDVVHY-HSUXUTPPSA-N
• Inchi： 1S/C7H11NO/c8-6-2-5-1-4(6)3-7(5)9/h4-6H,1-3,8H2/t4-,5-,6-/m1/s1
• SMILES： O=C1C[C@@H]2[C@@H](C[C@H]1C2)N

Computed Properties

• Exact Mass: 125.084063974g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 125.084063974g/mol
• Heavy Atom Count: 9
• Complexity: 155
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids